Cas no 53651-70-0 (propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci))

• Product Name: propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci)
• CAS No: 53651-70-0
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 938891
• PubChem ID: 10654258
• Update Time: 2025-04-19

propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci) Chemical and Physical Properties

Names and Identifiers

• propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci)
• UNII-49676XVM5F
• InChI=1/C6H12O3/c1-3-4-9-6(8)5(2)7/h5,7H,3-4H2,1-2H3/t5-/m1/s1
• 49676XVM5F
• Propyl (R)-(+)-lactate
• Propanoic acid, 2-hydroxy-, propyl ester, (2R)-
• (+)-N-Propyl lactate
• Propyl lactate, (+)-
• ILVGAIQLOCKNQA-RXMQYKEDSA-
• DTXSID60442967
• (+)-Propyl lactate
• Q27259235
• Propanoic acid, 2-hydroxy-, propyl ester, (R)-
• 53651-70-0

• Inchi： 1S/C6H12O3/c1-3-4-9-6(8)5(2)7/h5,7H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： ILVGAIQLOCKNQA-RXMQYKEDSA-N
• SMILES： O(C([C@@H](C)O)=O)CCC

Computed Properties

• Exact Mass: 132.078644241g/mol
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų